Cas no 1217474-86-6 ((1r)-1-(2,4-difluorophenyl)-1-propanamine Hydrochloride (1:1))

• Product Name: (1r)-1-(2,4-difluorophenyl)-1-propanamine Hydrochloride (1:1)
• CAS No: 1217474-86-6
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 1212938
• PubChem ID: 28496164
• Update Time: 2025-06-23

(1r)-1-(2,4-difluorophenyl)-1-propanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(2,4-difluorophenyl)-1-propanamine Hydrochloride (1:1)
• SC11581
• KB-209405
• (R)-1-(2-(diphenylphosphino)phenyl)ethanamine
• (R)-(+)-1-[2-(DIPHENYLPHOSPHINO)PHENYL]ETHYLAMINE
• (R)-1-[2-(DIPHENYLPHOSPHINO)PHENYL]ETHYLAMINE
• AK119075
• (R)-1-(2,4-difluorophenyl)propylamine
• (R)-2-(1-AMINOETHYL)TRIPHENYLPHOSPHINE
• ALPHACHIRON 200945A694
• (R)-1-(2,4,6-triisopropylphenyl)ethylamine
• AKOS016000624
• SC11581; KB-209405; (R)-1-(2-(diphenylphosphino)phenyl)ethanamine; (R)-(+)-1-[2-(DIPHENYLPHOSPHINO)PHENYL]ETHYLAMINE; (R)-1-[2-(DIPHENYLPHOSPHINO)PHENYL]ETHYLAMINE; (R)-1-(2-(Diphenylphosphino)phenyl)ethanamine; AK119075; (R)-1-(2,4-difluorophenyl)propylamine; (R)-2-(1-AMINOETHYL)TRIPHENYLPHOSPHINE; ALPHACHIRON 200945A694; (R)-1-(2,4,6-triisopropylphenyl)ethylamine; AKOS016000624;
• AKOS015842033
• (1R)-1-(2,4-difluorophenyl)propan-1-amine
• SCHEMBL12487250
• 1217474-86-6
• (R)-1-(2,4-DIFLUOROPHENYL)PROPAN-1-AMINE
• (R)-1-(2,4-difluoro-phenyl)-propylamine
• CS-0455485
• MFCD06761828
• N10945
• OPQILGGBYNHAGG-SECBINFHSA-N
• AKOS006293402

• Inchi： 1S/C9H11F2N/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5,9H,2,12H2,1H3/t9-/m1/s1
• InChI Key： OPQILGGBYNHAGG-SECBINFHSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC)N)F

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (1r)-1-(2,4-difluorophenyl)-1-propanamine Hydrochloride (1:1)

(1R)-1-(2,4-Difluorophenyl)-1-Propanamine Hydrochloride (1:1)

The compound with CAS No 1217474-86-6, known as (1R)-1-(2,4-difluorophenyl)-1-propanamine hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structure and potential applications in drug development and material science.

Chemical Structure and Properties

The molecular structure of (1R)-1-(2,4-difluorophenyl)-1-propanamine hydrochloride consists of a chiral center at the propanamine moiety, which is attached to a 2,4-difluorophenyl group. The hydrochloride salt form ensures stability and solubility in aqueous solutions, making it suitable for various analytical and synthetic purposes. The stereochemistry at the propanamine carbon is crucial for its biological activity and selectivity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding free base, followed by acid-mediated protonation to form the hydrochloride salt. Recent advancements in asymmetric catalysis have enabled the stereoselective synthesis of this compound, ensuring high enantiomeric excess (ee) and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize its structure and confirm its stereochemistry.

Applications in Pharmaceutical Research

(1R)-1-(2,4-Difluorophenyl)-1-propanamine hydrochloride has shown promise in the development of novel therapeutic agents. Its unique pharmacokinetic profile and bioavailability make it a valuable lead compound in drug discovery programs targeting various diseases. Recent studies have explored its potential as a modulator of ion channels and receptors, which are implicated in conditions such as epilepsy, pain, and cardiovascular disorders.

Role in Material Science

Beyond pharmaceutical applications, this compound has found utility in material science as a building block for constructing advanced materials with tailored properties. Its ability to form self-assembled monolayers (SAMs) on surfaces has been leveraged in the development of sensors and nanotechnology applications. Researchers have demonstrated that the chiral nature of this compound can influence the organization and functionality of SAMs at the molecular level.

Recent Research Developments

In recent years, there has been growing interest in exploring the catalytic potential of (1R)-1-(2,4-difluorophenyl)-1-propanamine hydrochloride. Studies have shown that it can act as an effective chiral catalyst in asymmetric synthesis reactions, facilitating the formation of enantioselective products with high efficiency. This has opened new avenues for its application in green chemistry and sustainable chemical processes.

Conclusion

(CAS No 1217474-86-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and characterization techniques, continue to expand its potential in both academic research and industrial applications. As ongoing studies uncover new facets of its functionality, this compound is poised to play an increasingly important role in shaping future innovations across various fields.